![molecular formula C25H20N4O3 B4542855 N-[4-(acetylamino)phenyl]-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide](/img/structure/B4542855.png)
N-[4-(acetylamino)phenyl]-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide
Description
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions. For example, Braña et al. (1990) describe the reaction of N-(4-pyridylmethyl)benzamide N-oxides with 1,3-diphenyl-1,3-propanedione, yielding compounds in low to high yields under different conditions (Braña, Rodriguez, Castellano, Fernández, & Garrido-Pertierra, 1990). Similarly, Gouda et al. (2010) report on the synthesis of various thiazole and pyrazole derivatives based on tetrahydrobenzothiophene moieties (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
Molecular Structure Analysis
The molecular structure of related compounds reveals interesting aspects. Engelhardt and Park (1996) synthesized a compound with a planar ring system, describing its bond lengths and structural characteristics (Engelhardt & Park, 1996).
Chemical Reactions and Properties
Chemical reactions involving similar compounds show diverse outcomes. Ismail et al. (1989) discuss the reactivity of 4-acetyl-3-chloro-5,6-diphenylpyridazine with various nucleophiles, leading to different pyridazine derivatives (Ismail, Sayed, El-Khamry, Ali, & Mansour, 1989).
Physical Properties Analysis
The physical properties of related compounds vary based on their molecular structures. The study by Zhou et al. (2008) on N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide highlights properties like solubility, melting points, and crystalline structure (Zhou et al., 2008).
Chemical Properties Analysis
Chemical properties, including reactivity and stability, are crucial. Hemdan and Elshahawi (2009) describe the reactions of 3-oxo-5,6-diphenyl-2,3-dihydropyridazine-4-carbonyl isothiocyanate with various reagents, leading to different derivatives (Hemdan & Elshahawi, 2009).
properties
IUPAC Name |
N-(4-acetamidophenyl)-6-oxo-3,4-diphenyl-1H-pyridazine-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N4O3/c1-16(30)26-19-12-14-20(15-13-19)27-24(31)22-21(17-8-4-2-5-9-17)23(28-29-25(22)32)18-10-6-3-7-11-18/h2-15H,1H3,(H,26,30)(H,27,31)(H,29,32) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSSSXLJKSCHQGJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C2=C(C(=NNC2=O)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Acetamidophenyl)-3-oxo-5,6-diphenyl-2,3-dihydropyridazine-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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